Cas no 1806343-99-6 (1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806343-99-6
• MF: C₁₁H₉Br₂F₃O₂
• MW: 389.991172552109
• CID: 4972282
• Update Time: 2025-10-15

1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3O2/c1-6(17)10(13)8-4-7(5-12)2-3-9(8)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： JSYUHWHGSCIUJY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(CBr)C=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one, identified by the CAS number 1806343-99-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring with trifluoromethoxy and bromomethyl substituents. The combination of these functional groups makes it a versatile molecule with intriguing properties.

The synthesis of this compound involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity, particularly in the presence of sensitive functional groups like the trifluoromethoxy moiety. Researchers have also explored alternative synthetic pathways to enhance scalability, making this compound more accessible for large-scale applications.

Trifluoromethoxy groups are known for their electron-withdrawing effects, which significantly influence the electronic properties of aromatic rings. In the case of 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one, this substituent not only stabilizes the aromatic system but also enhances reactivity in certain chemical transformations. For instance, recent research has demonstrated its utility in directing electrophilic substitutions, making it a valuable intermediate in the synthesis of more complex molecules.

The presence of two bromine atoms in this compound introduces additional complexity and functionality. The bromine atom on the propanone group can act as an electrophilic center, facilitating various substitution reactions. Meanwhile, the bromomethyl group on the phenyl ring can undergo elimination or nucleophilic substitution under specific conditions, offering versatility in synthetic chemistry. These properties have been leveraged in recent studies to develop novel drug candidates with improved pharmacokinetic profiles.

In terms of applications, 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one has shown promise in medicinal chemistry as a building block for bioactive compounds. Its structure is particularly appealing for designing molecules with high bioavailability and selectivity due to the combined effects of its functional groups. For example, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

Recent advancements in computational chemistry have also shed light on the electronic and steric properties of this compound. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly alters the electron density distribution across the molecule, influencing its reactivity and interactions with biological targets. These insights are valuable for guiding further optimization studies aimed at enhancing its pharmacological activity.

The study of CAS No 1806343-99-6 has also extended into materials science, where its unique properties are being explored for applications in polymer chemistry and catalysis. For instance, its ability to act as a Lewis acid or base under certain conditions makes it a potential candidate for developing new catalysts or polymer additives with tailored functionalities.

In conclusion, 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethoxy)phenyl)propan-2-one is a multifaceted compound with significant potential across diverse fields of chemistry and pharmacology. Its intricate structure and functional groups provide ample opportunities for innovative research and development, ensuring its continued relevance in scientific advancements.